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Compound of Interest

Compound Name:
1-Aminopyrrolidin-2-one

hydrochloride

Cat. No.: B154742 Get Quote

An In-depth Technical Guide to 1-Aminopyrrolidin-2-one Hydrochloride

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-Aminopyrrolidin-2-one hydrochloride, tailored for researchers, scientists, and

professionals in drug development. This document collates available data on its properties,

experimental protocols, and safety information.

Core Physical and Chemical Properties
1-Aminopyrrolidin-2-one hydrochloride is a chemical compound with the CAS number

20386-22-5.[1] It is a pyrrolidinone derivative used as a building block in organic synthesis.

Quantitative Data Summary
The key physical and chemical properties of 1-Aminopyrrolidin-2-one hydrochloride are

summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₄H₉ClN₂O [2]

Molecular Weight 136.58 g/mol [1][2]

CAS Number 20386-22-5 [1][2]

Appearance
White to off-white to yellow

solid
[1]

Melting Point 91.1 °C [2]

Boiling Point 91.1 °C [2]

Solubility Soluble in Methanol [1]

Purity (by HPLC) ≥95% [1]

LogP 0.92270 [2]

Exact Mass 136.040344 [2]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of pyrrolidine derivatives are crucial for

reproducible research. While specific protocols for 1-Aminopyrrolidin-2-one hydrochloride
are not extensively detailed in the provided results, general procedures for related compounds

can be adapted.

Synthesis of Pyrrolidine Derivatives
The synthesis of pyrrolidine moieties is a common objective in medicinal chemistry, often

involving reactions like [3+2] cycloaddition of azomethine ylides with electron-deficient alkenes.

[3] A general synthetic pathway for N-amino aza-aliphatic cyclic compounds involves the

reduction of N-nitroso aza-aliphatic cyclic compounds.[4]

A generalized workflow for such a synthesis is outlined below.
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General Synthesis Workflow for N-Amino Aza-Aliphatic Compounds

Reactant Preparation

Reaction

Work-up and Purification

N-Nitroso Aza-Aliphatic
Cyclic Compound

Combine reactants in an autoclave

Aqueous Solution (e.g., H₂O) Ammonium Chloride (NH₄Cl)

Charge with CO₂

Heat to 35°C

Add Zinc powder in portions

Stir at 35°C for 0.5h

Filter off Zinc Carbonate

Wash with H₂O

Remove H₂O under reduced pressure

Vacuum Distillation

Final Product:
1-Aminopyrrolidine Derivative
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General RP-HPLC Analysis Workflow

Sample and Standard Preparation

HPLC System

Data Analysis

Prepare Mobile Phase
(e.g., Methanol/Acetonitrile/Water)

Perform System Suitability Test

Prepare Calibration Standards

Inject Standards and Sample
into RP-C18 column

Prepare Sample Solution

UV Detection at a specified wavelength

Generate Calibration Curve
from Standards

Quantify Analyte by comparing
peak area to calibration curve

Final Assay Value
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Hazard and Personal Protective Equipment (PPE) Relationship

Potential Hazards

Required PPE

Respiratory Irritation

Full-face Respirator

Skin Irritation

Protective Gloves Impervious Clothing

Serious Eye Irritation

Tightly fitting Safety Goggles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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